Cas no 4683-50-5 (3-methoxycyclopent-2-en-1-one)

3-methoxycyclopent-2-en-1-one structure
3-methoxycyclopent-2-en-1-one structure
Product Name:3-methoxycyclopent-2-en-1-one
CAS No:4683-50-5
MF:C6H8O2
MW:112.126522064209
MDL:MFCD00192267
CID:930572
PubChem ID:24864510
Update Time:2025-04-19

3-methoxycyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxycyclopent-2-enone
    • 3-METHOXY-2-CYCLOPENTEN-1-ONE
    • 3-methoxycyclopent-2-en-1-one
    • 1-methoxy-2-cyclopenten-1-one
    • 3-methoxy-2-cyclopentene-1-one
    • 3-methoxy-cyclopent-2-en-1-one
    • 3-methoxycyclopent-2-ene-1-one
    • 3-methoxy-cyclopent-2-enone
    • 2-cyclopenten-1-one, 3-methoxy-
    • 3-methoxycyclopentenone
    • DTWCFCILAJVNPE-UHFFFAOYSA-N
    • 683M505
    • Z1983079602
    • InChI=1/C6H
    • A7249
    • DB-070760
    • CS-0040746
    • AKOS015851900
    • InChI=1/C6H8O2/c1-8-6-3-2-5(7)4-6/h4H,2-3H2,1H
    • SCHEMBL450333
    • 3-methoxy-2-cyclopentenone
    • SY036099
    • MFCD00192267
    • 4683-50-5
    • 3-Methoxy-2-cyclopenten-1-one, 99%
    • EN300-57099
    • DTXSID90349192
    • AS-38016
    • Z871868704
    • MDL： MFCD00192267
    • Inchi： 1S/C6H8O2/c1-8-6-3-2-5(7)4-6/h4H,2-3H2,1H3
    • InChI Key： DTWCFCILAJVNPE-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC(CC1)=O

Computed Properties

  • Exact Mass: 112.05200
  • Monoisotopic Mass: 112.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.2
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.06
  • Melting Point: 49-53 °C (lit.)
  • Boiling Point: 214.9℃ at 760 mmHg
  • Flash Point: 214.9 °C at 760 mmHg
  • Refractive Index: 1.466
  • PSA: 26.30000
  • LogP: 0.87960
  • Solubility: Not determined

3-methoxycyclopent-2-en-1-one Security Information

  • Signal Word：Danger
  • Hazard Statement： H225
  • Warning Statement： P210;P273;P243;P403
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Storage Condition：2-8 °C

3-methoxycyclopent-2-en-1-one Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-methoxycyclopent-2-en-1-one Pricemore >>

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